Cas no 2155852-28-9 (ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide)

• Product Name: ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide
• CAS No: 2155852-28-9
• MF: C₁₁H₁₇BrN₂O₂S
• MW: 321.233880758286
• CID: 6411917
• PubChem ID: 132371599
• Update Time: 2025-05-24

ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide
• 2155852-28-9
• EN300-1307864
• Z3020331572
• Ethyl 2-piperidin-3-yl-1,3-thiazole-4-carboxylate;hydrobromide

• Inchi： 1S/C11H16N2O2S.BrH/c1-2-15-11(14)9-7-16-10(13-9)8-4-3-5-12-6-8;/h7-8,12H,2-6H2,1H3;1H
• InChI Key： IJICJTJKSRICSC-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C(=O)OCC)N=C1C1CNCCC1

Computed Properties

• Exact Mass: 320.01941g/mol
• Monoisotopic Mass: 320.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5Ų

Additional information on ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide

Comprehensive Overview of Ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate Hydrobromide (CAS No. 2155852-28-9)

Ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide (CAS No. 2155852-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The ethyl ester group in ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide enhances its solubility and bioavailability, making it suitable for various experimental and therapeutic applications. The hydrobromide salt form further improves its stability, ensuring consistent performance in laboratory settings. This compound is often explored in the context of central nervous system (CNS) drug development, given the piperidine ring's affinity for neurological receptors.

In recent years, the demand for heterocyclic compounds like ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide has surged due to their versatility in medicinal chemistry. Searches for "thiazole derivatives in drug design" and "piperidine-based bioactive molecules" reflect the growing interest in this field. The compound's potential role in addressing neurodegenerative diseases and metabolic disorders aligns with current healthcare trends, making it a hot topic in academic and industrial research.

From a synthetic perspective, ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide is synthesized through multi-step organic reactions, often involving cyclization and esterification processes. Its purity and yield are critical for reproducibility in pharmacological studies, prompting researchers to optimize protocols for its preparation. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

The compound's molecular weight and structural formula (C11H16N2O2S·HBr) are key identifiers in databases like PubChem and ChemSpider. These platforms often feature queries such as "CAS 2155852-28-9 suppliers" or "ethyl thiazole-4-carboxylate derivatives," highlighting its commercial and research relevance. Additionally, its logP and pKa values are frequently analyzed to predict its behavior in biological systems.

Beyond its pharmaceutical potential, ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide is also investigated for its catalytic properties and material science applications. Its thiazole ring can participate in coordination chemistry, making it useful in designing novel catalysts or functional materials. This interdisciplinary appeal underscores its importance in modern scientific endeavors.

In conclusion, ethyl 2-(piperidin-3-yl)-1,3-thiazole-4-carboxylate hydrobromide (CAS No. 2155852-28-9) represents a compelling subject of study due to its multifaceted applications. Its integration into drug discovery pipelines and material innovation projects ensures its continued relevance in the scientific community. As research progresses, this compound is poised to contribute significantly to advancements in health and technology.